Cas no 1701539-00-5 (2-5-amino-3-(cyclobutylmethyl)-1H-pyrazol-1-ylethan-1-ol)

• Product Name: 2-5-amino-3-(cyclobutylmethyl)-1H-pyrazol-1-ylethan-1-ol
• CAS No: 1701539-00-5
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• CID: 6404424
• PubChem ID: 103163996
• Update Time: 2025-05-30

2-5-amino-3-(cyclobutylmethyl)-1H-pyrazol-1-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-5-amino-3-(cyclobutylmethyl)-1H-pyrazol-1-ylethan-1-ol
• EN300-1147675
• 2-[5-amino-3-(cyclobutylmethyl)-1H-pyrazol-1-yl]ethan-1-ol
• 1701539-00-5

• Inchi： 1S/C10H17N3O/c11-10-7-9(6-8-2-1-3-8)12-13(10)4-5-14/h7-8,14H,1-6,11H2
• InChI Key： MSBVLGOUWMZGGG-UHFFFAOYSA-N
• SMILES： OCCN1C(=CC(CC2CCC2)=N1)N

Computed Properties

• Exact Mass: 195.137162174g/mol
• Monoisotopic Mass: 195.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 64.1Ų

Additional information on 2-5-amino-3-(cyclobutylmethyl)-1H-pyrazol-1-ylethan-1-ol

Introduction to 2-5-amino-3-(cyclobutylmethyl)-1H-pyrazol-1-ylethan-1-ol (CAS No. 1701539-00-5)

2-5-amino-3-(cyclobutylmethyl)-1H-pyrazol-1-ylethan-1-ol, identified by its Chemical Abstracts Service (CAS) number 1701539-00-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic alcohol features a unique structural motif combining a pyrazole ring with an ethyl alcohol side chain substituted at the 3-position by a cyclobutylmethyl group. The presence of both an amino and hydroxyl functional group makes this molecule a versatile intermediate for the development of novel therapeutic agents.

The compound's structural framework suggests potential applications in medicinal chemistry, particularly in the design of molecules targeting biological pathways involving enzyme inhibition or receptor binding. The pyrazole core is a well-documented scaffold in drug discovery, known for its ability to modulate various biological processes due to its rigid bicyclic structure and electronic properties. In particular, derivatives of pyrazole have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer activities.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of substituents like the cyclobutylmethyl group in influencing the conformational flexibility and binding affinity of drug-like molecules. The cycloalkyl moiety can enhance solubility while maintaining metabolic stability, making it an attractive feature for pharmaceutical candidates. Furthermore, the amino group at the 5-position provides opportunities for further derivatization through amide or urea bond formation, which are common strategies in medicinal chemistry to improve pharmacokinetic properties.

In the context of current research, 2-5-amino-3-(cyclobutylmethyl)-1H-pyrazol-1-ylethan-1-ol has been explored as a precursor in synthetic routes targeting small-molecule inhibitors of kinases and other enzyme families implicated in diseases such as cancer and neurodegeneration. For instance, modifications to the pyrazole scaffold have been shown to alter binding interactions with ATP pockets in protein kinases, leading to promising results in preclinical studies. The hydroxyl group at the 1-position also allows for conjugation with other bioactive moieties, enabling the development of prodrugs or targeted delivery systems.

The synthesis of this compound involves multi-step organic transformations, including cyclization reactions to form the pyrazole ring and subsequent functionalization at key positions. Modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry, have streamlined these processes, improving yield and purity. Additionally, green chemistry principles have been increasingly applied to reduce waste and enhance sustainability in the production of such intermediates.

From a biochemical perspective, the interaction between 2-5-amino-3-(cyclobutylmethyl)-1H-pyrazol-1-ylethan-1-ol and biological targets can be rationalized through quantum mechanical calculations and molecular dynamics simulations. These computational approaches help predict binding affinities and identify key residues involved in ligand-receptor interactions. Such insights are crucial for optimizing lead compounds during drug development pipelines.

The pharmaceutical industry continues to leverage heterocyclic compounds like this one due to their diverse biological activities and synthetic accessibility. Researchers are particularly interested in how structural modifications influence pharmacological outcomes; for example, altering the size or electronic nature of substituents can fine-tune potency while minimizing side effects. This underscores the importance of high-throughput screening (HTS) and structure-based drug design (SBDD) in identifying optimized derivatives.

In conclusion,2-5-amino-3-(cyclobutylmethyl)-1H-pyrazol-1-ylethan-1-ol (CAS No. 1701539-00-5) represents a valuable building block for medicinal chemists seeking to develop novel therapeutics. Its unique structural features offer multiple avenues for further exploration, from enhancing drug-like properties to targeting specific disease pathways. As research progresses, this compound is likely to play an increasingly important role in academic and industrial drug discovery initiatives.